[(1S,2R,6R,8R,11S,12S,15S,16S)-2,16-Dimethyl-5-oxo-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-3-en-15-yl] acetate
[(1S,2R,6R,8R,11S,12S,15S,16S)-2,16-Dimethyl-5-oxo-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-3-en-15-yl] acetate
Brand Name:
Vulcanchem
CAS No.:
13731-42-5
VCID:
VC0083662
InChI:
InChI=1S/C21H28O4/c1-12(22)24-17-5-4-14-13-6-11-21-18(25-21)16(23)8-10-20(21,3)15(13)7-9-19(14,17)2/h8,10,13-15,17-18H,4-7,9,11H2,1-3H3/t13-,14-,15-,17-,18-,19-,20+,21-/m0/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2CCC45C3(C=CC(=O)C4O5)C)C
Molecular Formula:
C21H28O4
Molecular Weight:
344.4 g/mol
[(1S,2R,6R,8R,11S,12S,15S,16S)-2,16-Dimethyl-5-oxo-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-3-en-15-yl] acetate
CAS No.: 13731-42-5
Main Products
VCID: VC0083662
Molecular Formula: C21H28O4
Molecular Weight: 344.4 g/mol
CAS No. | 13731-42-5 |
---|---|
Product Name | [(1S,2R,6R,8R,11S,12S,15S,16S)-2,16-Dimethyl-5-oxo-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-3-en-15-yl] acetate |
Molecular Formula | C21H28O4 |
Molecular Weight | 344.4 g/mol |
IUPAC Name | [(1S,2R,6R,8R,11S,12S,15S,16S)-2,16-dimethyl-5-oxo-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-3-en-15-yl] acetate |
Standard InChI | InChI=1S/C21H28O4/c1-12(22)24-17-5-4-14-13-6-11-21-18(25-21)16(23)8-10-20(21,3)15(13)7-9-19(14,17)2/h8,10,13-15,17-18H,4-7,9,11H2,1-3H3/t13-,14-,15-,17-,18-,19-,20+,21-/m0/s1 |
Standard InChIKey | SVPBVOLIHLWVTQ-JCGLPCRQSA-N |
Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@]45[C@@]3(C=CC(=O)[C@@H]4O5)C)C |
SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC45C3(C=CC(=O)C4O5)C)C |
Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC45C3(C=CC(=O)C4O5)C)C |
Synonyms | Androst-1-en-3-one, 17-(acetyloxy)-4,5-epoxy-, (4beta,5beta,17beta)- |
PubChem Compound | 22296262 |
Last Modified | Nov 11 2021 |
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